BENGHE Methodological & Application

Check Availability & Pricing

Application of 1,4-Dichlorobenzene as a
Laboratory Deodorant

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,4-Dichlorobenzene

Cat. No.: B7767911

Notice: The use of 1,4-Dichlorobenzene as a laboratory deodorant is strongly discouraged
due to its significant health and safety risks. This document is provided for informational
purposes for researchers and drug development professionals who may encounter this
substance or are seeking to replace outdated practices. Safer, modern alternatives for odor
control should always be prioritized.

Introduction

1,4-Dichlorobenzene (p-DCB) is a chlorinated aromatic hydrocarbon that has been historically
used as a space deodorant, fumigant, and disinfectant.[1][2][3][4] Its mode of action as a
deodorant relies on its high volatility at room temperature, allowing it to sublime and release a
strong, penetrating, mothball-like odor that masks other smells.[2] In a laboratory setting, its
application was intended to mask unpleasant odors from chemical reactions, biological
samples, or waste. However, due to its toxicity profile, its use for this purpose is now
considered obsolete and hazardous.

Health and Safety Information

1,4-Dichlorobenzene poses significant health risks. It is classified as a Group 2B carcinogen
by the IARC, meaning it is possibly carcinogenic to humans. The U.S. Department of Health
and Human Services (DHHS) has also determined that it may reasonably be anticipated to be
a carcinogen. Animal studies have shown that exposure can lead to liver and kidney tumors.
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Acute inhalation exposure can cause irritation to the eyes, nose, and throat. Higher
concentrations may lead to headaches, dizziness, nausea, and liver damage. Prolonged or
repeated exposure can affect the nervous system, liver, and kidneys.

Physicochemical and Toxicological Data

The following tables summarize key quantitative data for 1,4-Dichlorobenzene.

Table 1: Physicochemical Properties of 1,4-Dichlorobenzene

Property Value Reference(s)

Molecular Formula CeHaCl2

Molecular Weight 147.00 g/mol

Appearance Co?orless to white crystalline
solid

Odor Mothball-like, penetrating

Melting Point 52-54 °C

Boiling Point 173-174 °C

Vapor Pressure 1.03-1.74 mmHg at 25 °C

Water Solubility 10.5 mg/100 mL at 20 °C

Odor Threshold 0.048 - 0.18 ppm (varies

widely)

Table 2: Occupational Exposure Limits for 1,4-Dichlorobenzene
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Organization Limit Value (ppm) Value (mg/m?3) Reference(s)

OSHA PEL (8-hr TWA) 75 450

Lowest Feasible
NIOSH REL (10-hr TWA)  Concentration

(Carcinogen)

NIOSH IDLH 150 -

ACGIH TLV (8-hr TWA) 10 60

Abbreviations: PEL - Permissible Exposure Limit; TWA - Time-Weighted Average; REL -
Recommended Exposure Limit; IDLH - Immediately Dangerous to Life or Health; TLV -
Threshold Limit Value.

Experimental Protocols (Discouraged Practice)

The following protocol describes a hypothetical scenario for the use of 1,4-Dichlorobenzene
as a laboratory deodorant. This practice is not recommended.

Objective: To mask a strong, unpleasant odor in a designated laboratory area.
Materials:

e 1,4-Dichlorobenzene crystals

» Shallow, stable dish or container

o Appropriate Personal Protective Equipment (PPE): chemical splash goggles, nitrile gloves,
lab coat. A respirator may be required depending on the scale of use and ventilation.

Protocol:

» Risk Assessment: Conduct a thorough risk assessment before considering the use of 1,4-
Dichlorobenzene. Identify the source of the odor and explore all safer alternatives for its
removal or containment.
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e Ventilation: Ensure the laboratory is equipped with adequate ventilation, preferably a fume
hood that can be used to handle the solid 1,4-Dichlorobenzene.

» Handling: In a well-ventilated area (e.g., inside a fume hood), carefully place a small amount
of 1,4-Dichlorobenzene crystals into a shallow, stable dish.

e Placement: Position the dish in the area with the malodor, away from direct heat sources,
open flames, and incompatible materials such as strong oxidizing agents and aluminum.

e Monitoring: Regularly monitor the area for the concentration of 1,4-Dichlorobenzene
vapors, especially if used outside of a fume hood. Be aware that the odor threshold varies
and may not provide an adequate warning of hazardous concentrations.

» Disposal: Dispose of any remaining 1,4-Dichlorobenzene and contaminated materials as
hazardous waste according to institutional and local regulations.

Safer Alternatives for Laboratory Odor Control

Given the significant hazards associated with 1,4-Dichlorobenzene, the following safer and
more effective alternatives are recommended for laboratory odor control:

e Local Exhaust Ventilation: The most effective method for controlling laboratory odors is to
capture them at the source. This can be achieved through the use of fume hoods, snorkels,
or other local exhaust ventilation systems.

o Activated Charcoal: Activated charcoal is a highly porous material with a large surface area
that effectively adsorbs a wide range of volatile organic compounds (VOCs) and odorous
molecules. It can be used in filters for fume hoods or as a passive odor adsorbent in specific
areas.

o Chemical Scrubbers: For specific, highly odorous, or toxic gases, chemical scrubbers can be
used to neutralize the offending molecules before they are exhausted.

e Good Laboratory Practices:
o Keeping chemical containers tightly sealed when not in use.

o Promptly cleaning up spills.
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o Disposing of chemical waste in appropriate, sealed containers.

o Commercial Odor Neutralizers: There are commercially available odor neutralizers that work

by chemically reacting with and neutralizing odor-causing molecules rather than simply
masking them.
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Caption: Health hazards of 1,4-dichlorobenzene exposure.
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Caption: Discouraged workflow for p-DCB use and safer alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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